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Compound of Interest

Compound Name: DiSC18(3)

Cat. No.: B15554207 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the safe disposal

of the lipophilic carbocyanine dye DiSC18(3), a substance utilized in various laboratory

applications. Adherence to these procedures is critical for minimizing risks and maintaining a

safe research environment.

It is important to note that the hazards of this specific material have not been exhaustively

investigated, and therefore, it should be handled with caution as a potentially harmful

substance.[1]

Chemical and Physical Properties
A summary of the known quantitative data for a closely related compound, diOC18(3), is

presented below. This information is critical for understanding the substance's behavior and

potential hazards.
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Property Value

Molecular Formula C₅₃H₈₅ClN₂O₆

Molecular Weight 881.7 g/mol

Appearance Solid

Solubility Insoluble in water

Data sourced from PubChem for diOC18(3) dye (CID 9962797).[2]

Experimental Protocols: Disposal Procedures
The following step-by-step instructions outline the approved procedure for the disposal of

DiSC18(3) waste. This protocol is designed to be universally applicable in a standard

laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate

personal protective equipment is worn. This includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation and Collection:

All materials contaminated with DiSC18(3), including unused solutions, contaminated

labware (e.g., pipette tips, tubes), and spill cleanup materials, must be collected as

hazardous waste.

Use a designated, leak-proof, and clearly labeled hazardous waste container. The container

must be compatible with the chemical waste.

The label should explicitly state "Hazardous Waste" and list the chemical name: "DiSC18(3)".
[3]
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Do not mix DiSC18(3) waste with other incompatible chemical waste streams.[3]

3. Handling Solid Waste:

For solid DiSC18(3) powder, carefully sweep or scoop the material to avoid generating dust.

[4]

Place the collected solid waste into the designated hazardous waste container.

4. Handling Liquid Waste:

For solutions containing DiSC18(3), collect all waste in a sealable, chemical-resistant

container.

Prevent the discharge of any DiSC18(3) solutions into the sewer system or drains.[1]

5. Decontamination of Labware:

Reusable labware that has come into contact with DiSC18(3) should be decontaminated.

Triple-rinse glassware with an appropriate solvent capable of removing the chemical.[3][5]

Collect the solvent rinsate as hazardous waste.[3]

After the solvent rinse, wash the glassware with soap and water.

6. Storage of Hazardous Waste:

Keep the hazardous waste container tightly closed when not in use.[1][3]

Store the container in a cool, dry, and well-ventilated area, away from direct light.[1]

Ensure the storage area is designated for hazardous waste and is inaccessible to

unauthorized personnel.

7. Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
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contractor.[3]

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.[1][5]

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the DiSC18(3) disposal procedure, from

initial handling to final disposal.
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Caption: Workflow for the proper disposal of DiSC18(3) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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